Cas no 16937-12-5 (Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)-)
16937-12-5 structure
Product Name:Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)-
CAS No:16937-12-5
MF:C12H9N3O6S
MW:323.281361341476
CID:1350643
Update Time:2024-11-04
Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)-
- 4-Nitro-N-(3-nitrophenyl)benzenesulfonaMide, 97%
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- MDL: MFCD00406324
- Inchi: 1S/C12H9N3O6S/c16-14(17)10-4-6-12(7-5-10)22(20,21)13-9-2-1-3-11(8-9)15(18)19/h1-8,13H
- InChI Key: HJAJCHSWQFTNAR-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC([N+]([O-])=O)=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 323.02127
- Monoisotopic Mass: 323.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
Experimental Properties
- Density: 1.598±0.06 g/cm3(Predicted)
- Boiling Point: 519.6±60.0 °C(Predicted)
- PSA: 132.45
- pka: 5.81±0.10(Predicted)
Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
16937-12-5 (Benzenesulfonamide, 4-nitro-N-(3-nitrophenyl)-) Related Products
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